Cas no 13152-05-1 (Cyclooctene, 3-methyl-)

Cyclooctene, 3-methyl- Properties

Names and Identifiers

• Cyclooctene, 3-methyl-
• 3-METHYLCYCLOOCTENE
• 3-Methyl-1-cyclooctene
• 3-methyl-cyclooctene
• 3-methykcyclooctene
• 3-Methyl-1-cyclooctene #
• (1Z)-3-methylcyclooctene
• AKOS006274368
• 13152-05-1
• NSC-120745
• NSC120745
• VGMAAJKEQOXIML-ALCCZGGFSA-N
• (Z)-Cyclooctene, 3-methyl
• 3-methylcyclooctene
• +Expand

• InChIKey： VGMAAJKEQOXIML-ALCCZGGFSA-N
• Inchi： InChI=1S/C9H16/c1-9-7-5-3-2-4-6-8-9/h5,7,9H,2-4,6,8H2,1H3/b7-5-
• SMILES： CC1CCCCCC=C1 |c:7|

Computed Properties

• Exact Mass: 124.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.125
• Heavy Atom Count: 9
• Complexity: 92.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.14280
• PSA: 0.00000
• Refractive Index: 1.443
• Boiling Point: 159.1°C at 760 mmHg
• Flash Point: 33.9°C
• Density: 0.8